Cas no 2680754-87-2 (N-2-(4-cyano-2-methylphenyl)ethyl-2,2,2-trifluoroacetamide)

• Product Name: N-2-(4-cyano-2-methylphenyl)ethyl-2,2,2-trifluoroacetamide
• CAS No: 2680754-87-2
• MF: C₁₂H₁₁F₃N₂O
• MW: 256.223753213882
• CID: 5648552
• PubChem ID: 165919504
• Update Time: 2025-06-14

N-2-(4-cyano-2-methylphenyl)ethyl-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-cyano-2-methylphenyl)ethyl]-2,2,2-trifluoroacetamide
• 2680754-87-2
• EN300-28280023
• N-2-(4-cyano-2-methylphenyl)ethyl-2,2,2-trifluoroacetamide

• Inchi： 1S/C12H11F3N2O/c1-8-6-9(7-16)2-3-10(8)4-5-17-11(18)12(13,14)15/h2-3,6H,4-5H2,1H3,(H,17,18)
• InChI Key： LJFOGJNJFJFXKK-UHFFFAOYSA-N
• SMILES： FC(C(NCCC1C=CC(C#N)=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 256.08234746g/mol
• Monoisotopic Mass: 256.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.9Ų

Additional information on N-2-(4-cyano-2-methylphenyl)ethyl-2,2,2-trifluoroacetamide

Research Brief on N-2-(4-cyano-2-methylphenyl)ethyl-2,2,2-trifluoroacetamide (CAS: 2680754-87-2)

N-2-(4-cyano-2-methylphenyl)ethyl-2,2,2-trifluoroacetamide (CAS: 2680754-87-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoroacetamide moiety and cyano-substituted phenyl ring, has shown promise in various applications, including drug discovery and development. Recent studies have focused on its potential as a building block for novel therapeutic agents, particularly in the context of enzyme inhibition and receptor modulation.

Recent research has highlighted the synthetic utility of N-2-(4-cyano-2-methylphenyl)ethyl-2,2,2-trifluoroacetamide in the development of small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a key intermediate in the synthesis of potent kinase inhibitors. The compound's trifluoroacetamide group was found to enhance binding affinity to target proteins, while the cyano group contributed to improved metabolic stability. These findings suggest that N-2-(4-cyano-2-methylphenyl)ethyl-2,2,2-trifluoroacetamide could serve as a valuable scaffold for the design of next-generation kinase inhibitors.

Another area of interest is the compound's potential application in the treatment of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience explored its use as a precursor for the synthesis of neuroprotective agents. The researchers reported that derivatives of N-2-(4-cyano-2-methylphenyl)ethyl-2,2,2-trifluoroacetamide exhibited significant activity in reducing oxidative stress and inflammation in neuronal cells. These effects were attributed to the compound's ability to modulate key signaling pathways involved in neuroprotection.

In addition to its therapeutic potential, N-2-(4-cyano-2-methylphenyl)ethyl-2,2,2-trifluoroacetamide has also been investigated for its role in chemical biology tools. A recent publication in Chemical Communications (2024) described its use as a fluorescent probe for detecting enzyme activity in live cells. The compound's unique chemical structure allowed for selective labeling of target enzymes, enabling real-time monitoring of enzymatic processes. This application underscores the versatility of N-2-(4-cyano-2-methylphenyl)ethyl-2,2,2-trifluoroacetamide in both drug discovery and basic research.

Despite these promising findings, challenges remain in the optimization of N-2-(4-cyano-2-methylphenyl)ethyl-2,2,2-trifluoroacetamide for clinical applications. Issues such as bioavailability and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling candidate for continued investigation in the field of chemical biology and pharmaceutical research.